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Introduction
ONO-4817 is a potent, orally active, broad-spectrum inhibitor of matrix metalloproteinases

(MMPs), a family of zinc-dependent endopeptidases crucial for the degradation of extracellular

matrix (ECM) components. Due to their significant role in tissue remodeling, inflammation, and

cell migration, MMPs are implicated in a wide array of pathological processes. Consequently,

ONO-4817 has emerged as a valuable research tool for investigating the therapeutic potential

of MMP inhibition in various disease models, including inflammatory conditions, cardiovascular

disorders, and cancer. This technical guide provides an in-depth overview of the preclinical

research applications of ONO-4817, detailing its mechanism of action, summarizing key

quantitative findings, outlining experimental protocols, and visualizing its impact on relevant

signaling pathways.

Core Mechanism of Action: Inhibition of Matrix
Metalloproteinases
ONO-4817 exerts its biological effects by binding to the active site of various MMPs, thereby

preventing the breakdown of ECM proteins. Its inhibitory profile is characterized by high

potency against several key MMPs implicated in disease pathology, with a notable lack of

activity against MMP-1. This selectivity is a key attribute in its research applications.
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Inhibitory Activity of ONO-4817 against MMP Subtypes
MMP Subtype IC50 (nM) Ki (nM)

MMP-1 1600 -

MMP-2 0.5 - 0.73 0.73

MMP-3 26 - 42 42

MMP-7 2500 2500

MMP-9 0.8 - 2.1 1.1

MMP-12 - 0.45

MMP-13 - 1.1

IC50 and Ki values are compiled from multiple sources and may vary based on experimental

conditions.
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Matrix Metalloproteinases (MMPs)

MMP-2 (Gelatinase A)

Extracellular Matrix (ECM)
(e.g., Collagen, Elastin, Proteoglycans)

Degrade

MMP-9 (Gelatinase B) Degrade

MMP-12 (Macrophage Elastase)
Degrade

MMP-13 (Collagenase 3)
Degrade

MMP-3 (Stromelysin 1)

Degrade

ONO-4817

Inhibits

Inhibits

Inhibits

Inhibits

Inhibits

ECM Degradation

Pathological Processes:
- Inflammation

- Cell Migration & Invasion
- Angiogenesis

- Tissue Remodeling

Drives
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Start: Female BALB/c Mice

Induce Colitis:
8% DSS in drinking water for 7 days

Daily Treatment:
- ONO-4817 (e.g., 30 mg/kg, p.o.)

- Vehicle Control

Daily Monitoring:
- Body Weight

- Stool Consistency
- Fecal Blood

(Calculate DAI)

Endpoint (Day 7)

Outcome Assessment:
- Colon Length

- Histology
- MPO Activity

- Cytokine Levels (TNF-α, IFN-γ)
- Gene Expression (MMPs, TIMP-1)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimulus
(e.g., DSS, LPS)

Immune Cells
(Neutrophils, Macrophages)

Activates

MMP-3, MMP-9, MMP-12

Upregulate

ECM Degradation
(Mucosal Barrier Damage)

Pro-inflammatory Cytokine Release
(TNF-α, IFN-γ)

Promotes

ONO-4817

Inhibits

Tissue Damage & Inflammation
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Vascular Injury
(e.g., Allograft, Catheter Injury)

Inflammatory Cells
(Macrophages)

Recruits

Vascular Smooth Muscle Cells (VSMCs)

Activates

MMP-2, MMP-12

Secrete Secrete

ECM Degradation
(Elastin, Collagen)

ONO-4817

Inhibits

VSMC Migration & Proliferation

Facilitates

Neointima Formation & Vasculopathy
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Tumor Cells

Signaling Pathways
(e.g., PI3K/AKT, MAPK/ERK)

Activate

MMP-2, MMP-9

Upregulate Expression

Basement Membrane & ECM Degradation

Angiogenesis

Promotes

ONO-4817

Inhibits

Tumor Cell Invasion

Metastasis
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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